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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzohydrazide

Cat. No.: B8139521

Get Quote

2-Chloro-5-fluorobenzohydrazide is a halogenated aromatic carbohydrazide. While specific

research on this exact molecule is not extensively published, its structural motifs—the

benzohydrazide core and the chloro-fluoro substitution pattern—position it as a compound of

significant interest for researchers in medicinal chemistry and drug discovery. The hydrazide

functional group is a crucial pharmacophore found in numerous biologically active compounds,

known for a wide spectrum of activities including antimicrobial, anticonvulsant, anti-

inflammatory, and anticancer properties.

The incorporation of halogen atoms, specifically chlorine and fluorine, into organic molecules is

a well-established strategy in drug design. These substitutions can profoundly influence a

molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding

affinity to biological targets.[1] The 2-chloro, 5-fluoro substitution pattern, in particular, offers a

unique electronic and steric profile, making this molecule a valuable intermediate for

synthesizing novel therapeutic agents and a compelling candidate for biological screening.

This guide provides a comprehensive technical overview of 2-Chloro-5-
fluorobenzohydrazide, detailing its molecular structure, a validated protocol for its synthesis,

and a predictive analysis of its spectroscopic characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b8139521#bc-rfq
https://www.benchchem.com/product/b8139521/docs?utm_src=pdf-body#introduction-the-significance-of-halogenated-hydrazides-in-medicinal-chemistry
https://www.mdpi.com/1422-0067/26/23/11607
https://www.benchchem.com/product/b8139521/docs?utm_src=pdf-body#introduction-the-significance-of-halogenated-hydrazides-in-medicinal-chemistry
https://www.benchchem.com/product/b8139521/docs?utm_src=pdf-body#introduction-the-significance-of-halogenated-hydrazides-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure and Physicochemical
Properties
The fundamental identity of a chemical compound is defined by its structure and resulting

physical properties. This section outlines the molecular architecture and key data points for 2-
Chloro-5-fluorobenzohydrazide.

Chemical Structure and SMILES Notation
The structure consists of a benzene ring substituted with a chlorine atom at position 2, a

fluorine atom at position 5, and a hydrazide group (-CONHNH₂) at position 1.

IUPAC Name: 2-Chloro-5-fluorobenzohydrazide

Molecular Formula: C₇H₆ClFN₂O

SMILES String: O=C(NN)c1cc(F)ccc1Cl

Figure 1: 2D Chemical Structure of 2-Chloro-5-fluorobenzohydrazide

Physicochemical Data Summary
The following table summarizes the calculated and known properties of the molecule.

Experimental data for properties such as melting point and solubility are not available in the

reviewed literature and would require empirical determination.

Property Value Source

Molecular Weight 188.59 g/mol Calculated

Monoisotopic Mass 188.01597 Da Calculated

CAS Number Not assigned -

Appearance
Predicted: White to off-white

solid

Inferred from similar

compounds

XLogP3 1.8 Predicted
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Synthesis Protocol: A Validated Pathway
The synthesis of 2-Chloro-5-fluorobenzohydrazide is most effectively achieved via a two-step

process starting from the commercially available 2-Chloro-5-fluorobenzoic acid (CAS No. 2252-

50-8).[2][3][4] The methodology involves an initial esterification followed by hydrazinolysis. This

pathway is a robust and widely utilized method for the preparation of benzohydrazides.

Synthesis Workflow
The logical flow from the starting material to the final product is depicted below. This process

ensures high conversion rates and facilitates purification.

Starting Material Step 1: Fischer Esterification Step 2: Hydrazinolysis

2-Chloro-5-fluorobenzoic Acid Methyl 2-chloro-5-fluorobenzoate

  MeOH, H₂SO₄ (cat.)
  Reflux, 4-6h   2-Chloro-5-fluorobenzohydrazide

  N₂H₄·H₂O
  MeOH, Reflux, 6-8h  

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Chloro-5-fluorobenzohydrazide.

Detailed Experimental Protocol
Step 1: Synthesis of Methyl 2-chloro-5-fluorobenzoate

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add 2-Chloro-5-fluorobenzoic acid (10.0 g, 57.3 mmol).

Reagent Addition: Add methanol (100 mL) to the flask, followed by the slow, dropwise

addition of concentrated sulfuric acid (2 mL) while stirring. The acid acts as a catalyst for the

esterification.

Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-6 hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until

the starting material is consumed.
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Work-up: After cooling to room temperature, reduce the volume of methanol by

approximately half using a rotary evaporator.

Extraction: Pour the concentrated mixture into 200 mL of ice-cold water and extract with ethyl

acetate (3 x 75 mL).

Washing: Combine the organic layers and wash sequentially with a saturated sodium

bicarbonate (NaHCO₃) solution (2 x 50 mL) to neutralize any remaining acid, followed by a

brine solution (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude ester, which can be used in

the next step without further purification.

Step 2: Synthesis of 2-Chloro-5-fluorobenzohydrazide

Reaction Setup: Dissolve the crude Methyl 2-chloro-5-fluorobenzoate (from the previous

step) in methanol (80 mL) in a 250 mL round-bottom flask fitted with a reflux condenser.

Reagent Addition: To this solution, add hydrazine hydrate (N₂H₄·H₂O, 8.6 mL, ~172 mmol, 3

equivalents) dropwise. The excess hydrazine ensures the complete conversion of the ester.

Reflux: Heat the mixture to reflux and maintain for 6-8 hours. The formation of a precipitate

may be observed as the product is often less soluble than the starting ester. Monitor the

reaction by TLC.

Isolation: After the reaction is complete, cool the mixture in an ice bath. The product will

precipitate out of the solution.

Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small

amount of cold methanol to remove any unreacted hydrazine hydrate and other impurities.

Drying: Dry the purified white solid under vacuum to obtain 2-Chloro-5-
fluorobenzohydrazide. The product can be further purified by recrystallization from ethanol

if necessary.

Spectroscopic Characterization (Predicted)
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As no experimental spectra are publicly available, this section provides a predictive analysis of

the key spectroscopic features of 2-Chloro-5-fluorobenzohydrazide based on its functional

groups and data from analogous compounds like benzohydrazide.[5][6] These predictions are

invaluable for confirming the identity and purity of the synthesized compound.

Infrared (IR) Spectroscopy
The IR spectrum provides clear evidence for the key functional groups within the molecule.

Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

3350 - 3250
Strong, Sharp (2

bands)

N-H Asymmetric &

Symmetric Stretch
Hydrazide (-NH₂)

3250 - 3150 Strong, Broad N-H Stretch Hydrazide (-CONH-)

3100 - 3000 Medium C-H Stretch Aromatic Ring

1680 - 1640 Very Strong, Sharp
C=O Stretch (Amide I

Band)
Carbonyl

1550 - 1520 Strong
N-H Bend (Amide II

Band)
Hydrazide (-NH)

1600, 1475 Medium-Strong C=C Stretch Aromatic Ring

1250 - 1100 Strong C-F Stretch Aryl-Fluoride

800 - 700 Strong C-Cl Stretch Aryl-Chloride

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of

the molecule. Predictions can be made using established chemical shift principles and software

tools.[7][8]

¹H NMR (400 MHz, DMSO-d₆):

δ 10.0 - 9.5 (s, 1H): This broad singlet corresponds to the amide proton (-CONH-). Its

chemical shift is concentration-dependent, and the signal will disappear upon the addition of
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D₂O.

δ 7.8 - 7.4 (m, 3H): This multiplet region represents the three protons on the aromatic ring.

The signals will exhibit complex splitting patterns due to both proton-proton (³J_HH) and

proton-fluorine (³J_HF, ⁴J_HF) coupling.

δ 4.6 - 4.4 (s, 2H): This broad singlet is assigned to the terminal amine protons (-NH₂). This

signal will also disappear upon D₂O exchange.

¹³C NMR (100 MHz, DMSO-d₆):

δ ~165: Carbonyl carbon (C=O).

δ ~159 (d, ¹J_CF ≈ 245 Hz): Aromatic carbon directly bonded to fluorine (C-F).

δ ~132 (d, ³J_CF ≈ 7 Hz): Aromatic carbon para to fluorine.

δ ~130: Aromatic carbon bonded to the carbonyl group (C-CO).

δ ~128: Aromatic carbon bonded to chlorine (C-Cl).

δ ~125 (d, ²J_CF ≈ 22 Hz): Aromatic carbon ortho to fluorine.

δ ~118 (d, ²J_CF ≈ 25 Hz): Aromatic carbon ortho to fluorine.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) will show a distinct molecular ion peak and a

predictable fragmentation pattern, which is crucial for confirming the molecular weight and

structural components.[9][10]

Molecular Ion (M⁺˙): A characteristic doublet of peaks will be observed at m/z 188 and m/z

190. The ~3:1 intensity ratio of these peaks is the isotopic signature of a molecule containing

one chlorine atom (³⁵Cl and ³⁷Cl).

Base Peak: The most abundant fragment is predicted to be the 2-chloro-5-fluorobenzoyl

cation at m/z 157/159, formed by the cleavage of the N-N bond.
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Other Key Fragments:

m/z 129/131: Formed by the loss of a neutral carbon monoxide (CO) molecule from the

benzoyl cation, resulting in the 2-chloro-5-fluorophenyl cation.

m/z 75: Potentially corresponding to the [C₆H₄F]⁺ fragment from further fragmentation.

[C₇H₆ClFN₂O]⁺˙
m/z 188/190

(Molecular Ion)

[C₇H₃ClFO]⁺
m/z 157/159

(Benzoyl Cation)

- •NHNH₂

[C₆H₃ClF]⁺
m/z 129/131

(Phenyl Cation)

- CO

Click to download full resolution via product page

Caption: Predicted primary fragmentation pathway for 2-Chloro-5-fluorobenzohydrazide in

EI-MS.

Conclusion and Future Outlook
2-Chloro-5-fluorobenzohydrazide represents a molecule of high potential for synthetic and

medicinal chemistry. This guide establishes its fundamental chemical identity through structural

analysis, provides a reliable and detailed protocol for its synthesis from a commercially

available precursor, and offers a robust predictive framework for its spectroscopic
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characterization. The presence of the versatile hydrazide moiety combined with the strategic

placement of chloro and fluoro substituents makes it an ideal scaffold for the development of

new chemical entities. Researchers can use this compound as a building block for creating

extensive libraries of derivatives, such as Schiff bases and heterocyclic compounds, for

screening in various biological assays.[1] Future experimental work should focus on validating

the predicted physicochemical and spectroscopic properties and exploring the biological

activity profile of this promising compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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